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Compound of Interest

Compound Name:
1-methyl-3-(trifluoromethyl)-1H-

pyrazole-4-carbonyl chloride

Cat. No.: B154166 Get Quote

An In-depth Technical Guide on 1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonyl
chloride

This technical guide provides a comprehensive overview of the chemical and physical

properties of 1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonyl chloride, a key

intermediate in the synthesis of various agrochemicals and pharmaceuticals. This document is

intended for researchers, scientists, and professionals in the field of drug development and

chemical synthesis.

Chemical Identity and Molecular Structure
1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonyl chloride is a heterocyclic compound

featuring a pyrazole ring. The pyrazole ring is substituted with a methyl group at the first

position, a trifluoromethyl group at the third position, and a carbonyl chloride group at the fourth

position.

Molecular Formula: C₆H₄ClF₃N₂O[1]

Molecular Weight: 212.56 g/mol [1]

The structural formula of the compound is depicted in the following diagram:
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Caption: Chemical structure of 1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonyl
chloride.

Physicochemical Properties
A summary of the key quantitative data for 1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-
carbonyl chloride is presented in the table below. This allows for a straightforward comparison

of its fundamental properties.

Property Value Unit

Molecular Weight 212.56 g/mol

Molecular Formula C₆H₄ClF₃N₂O -

CAS Number 126674-98-4 -

Calculation of Molecular Weight
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The atomic weights used for this calculation are the standard atomic weights of the elements.

Atomic Weights of Constituent Elements:

Element Symbol Atomic Weight ( g/mol )

Carbon C 12.011[2][3]

Hydrogen H 1.008[4][5][6]

Chlorine Cl 35.45[7][8][9]

Fluorine F 18.998[10][11][12]

Nitrogen N 14.007[13][14][15]

Oxygen O 15.999[16][17][18][19]

Calculation:
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The molecular weight is calculated as follows:

(Number of C atoms × Atomic weight of C) + (Number of H atoms × Atomic weight of H) +

(Number of Cl atoms × Atomic weight of Cl) + (Number of F atoms × Atomic weight of F) +

(Number of N atoms × Atomic weight of N) + (Number of O atoms × Atomic weight of O)

= (6 × 12.011) + (4 × 1.008) + (1 × 35.45) + (3 × 18.998) + (2 × 14.007) + (1 × 15.999) = 72.066

+ 4.032 + 35.45 + 56.994 + 28.014 + 15.999 = 212.555 g/mol

This calculated value is consistent with the reported molecular weight of 212.56 g/mol .[1]

Experimental Protocols
The determination of the molecular weight of a compound like 1-methyl-3-
(trifluoromethyl)-1H-pyrazole-4-carbonyl chloride is typically achieved through mass

spectrometry.

General Mass Spectrometry Workflow:

Sample Introduction Ionization SourceVaporization Mass AnalyzerIon Acceleration Detector

Ion Separation
(m/z ratio) Data SystemSignal Transduction

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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